4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-(3,5-dimethylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C10H11N3S/c1-7-3-8(2)5-9(4-7)13-6-11-12-10(13)14/h3-6H,1-2H3,(H,12,14)
• InChI Key: UEANSFOPIHVIIE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)N2C=NNC2=S)C
• Molecular Formula: C10H11N3S
• Molecular Weight: 205.28 g/mol

Description

4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol, also known as DMPT, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMPT is a sulfur-containing heterocyclic compound that is synthesized using various methods, including the reaction of 3,5-dimethylphenyl hydrazine with carbon disulfide.

Mechanism of Action

4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol acts as a feed attractant and enhancer by stimulating the olfactory receptors of animals. It has been shown to increase the secretion of digestive enzymes and improve the absorption of nutrients. 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol also activates the hypothalamus-pituitary-gonadal axis, leading to an increase in the secretion of gonadotropin-releasing hormone and luteinizing hormone.
Biochemical and Physiological Effects
4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been shown to have various biochemical and physiological effects, including an increase in the secretion of digestive enzymes, improved absorption of nutrients, and an increase in the secretion of gonadotropin-releasing hormone and luteinizing hormone. 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has also been found to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has several advantages for lab experiments, including its easy synthesis, stability, and low toxicity. However, 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol's mechanism of action is not fully understood, and its effects may vary depending on the animal species and the dosage used.

Future Directions

4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol's potential applications in various fields of scientific research make it an exciting area of study. Future research could focus on the effects of 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol on different animal species and the optimal dosage for its use. Additionally, further studies could explore the potential use of 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol as an anti-inflammatory and antioxidant agent.

Scientific Research Applications

4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has been found to have potential applications in various fields of scientific research. In agriculture, it has been shown to improve the feed conversion rate and enhance the growth of animals. 4-(3,5-dimethylphenyl)-4H-1,2,4-triazole-3-thiol has also been tested in aquaculture to improve the feed intake and growth rate of fish.